Cas no 2227892-61-5 (rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227892-61-5
• MF: C₉H₉F₇O₂
• MW: 282.155387639999
• CID: 6194393
• PubChem ID: 165703924
• Update Time: 2025-06-12

rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227892-61-5
• EN300-1970933

• Inchi： 1S/C9H9F7O2/c1-6(2)3(5(17)18)4(6)7(10,11)8(12,13)9(14,15)16/h3-4H,1-2H3,(H,17,18)/t3-,4+/m0/s1
• InChI Key： OWNVUKULBCXETK-IUYQGCFVSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)([C@@H]1[C@@H](C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 282.04907666g/mol
• Monoisotopic Mass: 282.04907666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227892-61-5)

The compound rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227892-61-5) is a fluorinated cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a heptafluoropropyl group and a dimethylcyclopropane backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and sustainable crop protection solutions.

One of the most discussed topics in modern chemistry is the role of fluorinated compounds in drug discovery. The presence of fluorine atoms often enhances metabolic stability, bioavailability, and binding affinity to target proteins. rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplifies this trend, as its heptafluoropropyl moiety contributes to these desirable properties. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing challenges in oncology and neurology.

In the context of green chemistry, the demand for eco-friendly fluorination methods has surged. Scientists are exploring catalytic processes to incorporate fluorinated groups like heptafluoropropyl more efficiently. This compound serves as a benchmark for evaluating new synthetic routes, aligning with global efforts to reduce hazardous waste. Its stability under various conditions also makes it a candidate for sustainable manufacturing practices, a hot topic in industrial chemistry forums.

Another area of interest is the stereochemistry of cyclopropane derivatives. The rac-(1R,3R) configuration of this compound raises questions about enantioselective synthesis and chiral separation techniques. Researchers frequently search for methods to isolate individual enantiomers, as their biological activities may differ significantly. This aspect is critical for pharmaceutical applications, where purity and specificity are paramount.

The compound’s carboxylic acid functionality further expands its versatility. It can undergo reactions such as esterification, amidation, or reduction, enabling the creation of diverse derivatives. This adaptability is particularly relevant in medicinal chemistry, where structural modifications are essential for optimizing drug candidates. Recent publications emphasize its use in prodrug design and targeted delivery systems, addressing limitations like poor solubility or rapid clearance.

From an analytical perspective, rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid poses intriguing challenges for characterization. Advanced techniques like NMR, HPLC, and mass spectrometry are employed to confirm its purity and structure. These methods are frequently discussed in online forums, reflecting the growing need for reliable analytical protocols in synthetic chemistry.

In summary, rac-(1R,3R)-3-(heptafluoropropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227892-61-5) represents a convergence of cutting-edge research themes: fluorination strategies, stereochemical control, and sustainable synthesis. Its multifaceted applications and relevance to contemporary scientific challenges ensure its continued prominence in chemical innovation.